[(5R,5As,9R,9aR,9bR)-9,9b-dihydroxy-6,6,9a-trimethyl-1-oxo-3,5,5a,7,8,9-hexahydrobenzo[e][2]benzofuran-5-yl] hexanoate

• IUPAC Name: [(5R,5aS,9R,9aR,9bR)-9,9b-dihydroxy-6,6,9a-trimethyl-1-oxo-3,5,5a,7,8,9-hexahydrobenzo[e][2]benzofuran-5-yl] hexanoate
• InChI: InChI=1S/C21H32O6/c1-5-6-7-8-16(23)27-14-11-13-12-26-18(24)21(13,25)20(4)15(22)9-10-19(2,3)17(14)20/h11,14-15,17,22,25H,5-10,12H2,1-4H3/t14-,15-,17+,20+,21+/m1/s1
• InChI Key: AKSMCYXVBDZJRK-QOGIMEQTSA-N
• Canonical SMILES: CCCCCC(=O)OC1C=C2COC(=O)C2(C3(C1C(CCC3O)(C)C)C)O
• Isomeric SMILES: CCCCCC(=O)O[C@@H]1C=C2COC(=O)[C@@]2([C@@]3([C@@H]1C(CC[C@H]3O)(C)C)C)O
• Molecular Formula: C21H32O6
• Molecular Weight: 380.5 g/mol

Description

The compound of interest, "[(5R,5As,9R,9aR,9bR)-9,9b-dihydroxy-6,6,9a-trimethyl-1-oxo-3,5,5a,7,8,9-hexahydrobenzo[e] benzofuran-5-yl] hexanoate," is a complex organic molecule that likely contains a benzofuran core structure. Benzofuran derivatives are known for their presence in various biologically active compounds and have been the subject of numerous synthetic studies .

Synthesis Analysis

The synthesis of benzofuran derivatives can be achieved through various methods. One approach involves the Lewis acid-catalyzed synthesis from acrolein dimer and 1,3-dicarbonyl compounds, which has been used to synthesize commercial drug molecules . Another method includes the oxidation of phenylsulfanyl benzofuran to introduce a sulfinyl group . Additionally, libraries of benzofuran-based compounds have been prepared using salicylaldehydes, aryl boronic acids or halides, and amines . The synthesis of benzofuran-morpholinomethyl-pyrazoline hybrids has also been reported, which involves the Mannich reaction .

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be quite diverse. For instance, the crystal structure of a bromo-trimethyl-phenylsulfinyl benzofuran compound features a trigonally-coordinated sulfur atom with the phenyl ring approximately perpendicular to the benzofuran plane . The heterocyclic system of benzofuran can be further elaborated into more complex structures, such as those found in heteropropellanes .

Chemical Reactions Analysis

Benzofuran derivatives can participate in various chemical reactions. They can act as nucleophiles in gold-catalyzed cycloaddition reactions , or undergo electrochemical reactions to form new benzofuran derivatives . Oxidation reactions can lead to the formation of spiro compounds or carboxylic acid derivatives depending on the conditions . The synthesis of quinoline-carboxylic acid derivatives from benzofuran compounds has also been demonstrated .

Physical and Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely. For example, a study on benzofuran-morpholinomethyl-pyrazoline hybrids revealed a correlation between vasorelaxant activities and physicochemical parameters such as solubility . The synthesis of libraries based on benzofuran scaffolds aimed to achieve variation in physicochemical properties, resulting in compounds with a range of molecular weights and partition coefficients . Cytotoxic studies on isoxazole derivatives of benzofuran have been conducted to evaluate their potential as cancer therapeutics .

Scientific Research Applications

Biological Activities and Medicinal Applications of Benzofuran Derivatives

Biological Activities

Benzofuran compounds have been extensively studied for their wide range of biological activities. These include antibacterial, antifungal, antileukemic, acaricide, and immunodepressive properties. The structural variability of benzofuran allows for diverse medicinal applications, such as acting as nitric oxide-releasing agents, inducing oxidative stress, and serving as potent anti-cancer agents, among others (Jovené, Chugunova, & Goumont, 2013).

Synthetic Precursors

Substituted benzofurans are also used as synthetic precursors in the preparation of new biologically active compounds. These include derivatives with anti-malarial, antileishmanial, and antituberculosis activity, demonstrating the significance of the substituent linked to the benzofuran core in determining medicinal properties (Jovené, Chugunova, & Goumont, 2013).

Antimicrobial Agents

Benzofuran and its derivatives are recognized for their suitability in designing antimicrobial agents. Some derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been utilized in treating skin diseases like cancer or psoriasis. The unique structural features and broad spectrum of biological activities make benzofuran a privileged structure in drug discovery, especially for developing efficient antimicrobial candidates (Hiremathad et al., 2015).